Cas no 485832-11-9 (2H-PYRAN, 2-(4-BROMO-3-FLUOROPHENOXY)TETRAHYDRO-)

2H-PYRAN, 2-(4-BROMO-3-FLUOROPHENOXY)TETRAHYDRO- structure
485832-11-9 structure
Product Name:2H-PYRAN, 2-(4-BROMO-3-FLUOROPHENOXY)TETRAHYDRO-
CAS No:485832-11-9
MF:C11H12BrFO2
MW:275.114186286926
MDL:MFCD27924330
CID:3285698
PubChem ID:58721240
Update Time:2025-04-21

2H-PYRAN, 2-(4-BROMO-3-FLUOROPHENOXY)TETRAHYDRO- Chemical and Physical Properties

Names and Identifiers

    • 2H-PYRAN, 2-(4-BROMO-3-FLUOROPHENOXY)TETRAHYDRO-
    • 2-(4-Bromo-3-fluoro-phenoxy)tetrahydropyran
    • 4-[(2-tetrahydropyranyl)oxy]-2-fluorobromobenzene
    • 2-(4-bromo-3-fluorophenoxy)tetrahydro-2H-pyran
    • CS-0194127
    • E93162
    • SCHEMBL2017636
    • 485832-11-9
    • 2-(4-bromo-3-fluorophenoxy)oxane
    • AKOS027425817
    • 2-(4-Bromo-3-fluorophenoxy)tetrahydropyran
    • QVEKKNBXHVFZCP-UHFFFAOYSA-N
    • MFCD27924330
    • DB-202165
    • MDL: MFCD27924330
    • Inchi: 1S/C11H12BrFO2/c12-9-5-4-8(7-10(9)13)15-11-3-1-2-6-14-11/h4-5,7,11H,1-3,6H2
    • InChI Key: QVEKKNBXHVFZCP-UHFFFAOYSA-N
    • SMILES: C1(OC2=CC=C(Br)C(F)=C2)OCCCC1

Computed Properties

  • Exact Mass: 274.00047Da
  • Monoisotopic Mass: 274.00047Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

2H-PYRAN, 2-(4-BROMO-3-FLUOROPHENOXY)TETRAHYDRO- Pricemore >>

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